2-Chloro-N-[1-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)propan-2-yl]propanamide

• IUPAC Name: 2-chloro-N-[1-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)propan-2-yl]propanamide
• InChI: InChI=1S/C12H16ClN5O2/c1-7(16-11(19)8(2)13)5-18-6-14-10-9(12(18)20)4-15-17(10)3/h4,6-8H,5H2,1-3H3,(H,16,19)
• InChI Key: HNHKBPNBZTTYIB-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC2=C(C1=O)C=NN2C)NC(=O)C(C)Cl
• Molecular Formula: C12H16ClN5O2
• Molecular Weight: 297.74 g/mol

Description

The compound “2-Chloro-N-[1-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)propan-2-yl]propanamide” belongs to the class of pyrazolopyrimidines. Pyrazolopyrimidines are a type of nitrogen-containing heterocyclic compounds that are considered as privileged core skeleton in the biologically active compounds and like a bioisostere of natural purine.

Synthesis Analysis

The synthesis of pyrazolopyrimidines has been reported in the literature. For instance, new heterocyclic derivatives containing pyrazolo [3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via methylene-oxy group have been synthesized under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system.

Future Directions

Future research could focus on synthesizing this specific compound and studying its biological activity, as pyrazolopyrimidines have shown potential in various therapeutic areas.